Cas no 92637-96-2 (2-(2-Methoxyethoxy)benzaldehyde)

• Product Name: 2-(2-Methoxyethoxy)benzaldehyde
• CAS No: 92637-96-2
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 753091
• PubChem ID: 11263850
• Update Time: 2025-11-02

2-(2-Methoxyethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(2-methoxyethoxy)-
• 2-(2-methoxyethoxy)benzaldehyde
• 2-(2-Methoxyethoxy)benzaldehyde

• Inchi： 1S/C10H12O3/c1-12-6-7-13-10-5-3-2-4-9(10)8-11/h2-5,8H,6-7H2,1H3
• InChI Key： VJJJRAXOBGTWAI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=O)CCOC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-Methoxyethoxy)benzaldehyde

Comprehensive Overview of 2-(2-Methoxyethoxy)benzaldehyde (CAS No. 92637-96-2): Properties, Applications, and Industry Trends

2-(2-Methoxyethoxy)benzaldehyde (CAS No. 92637-96-2) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, fragrances, and fine chemical synthesis. This aromatic aldehyde, featuring a methoxyethoxy side chain, has garnered significant attention due to its role as a key intermediate in the synthesis of complex molecules. Its CAS number 92637-96-2 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

The compound’s molecular formula, C₁₀H₁₂O₃, highlights its balanced hydrophobicity and polarity, making it soluble in common organic solvents like ethanol and dimethyl sulfoxide (DMSO). Researchers frequently search for "2-(2-Methoxyethoxy)benzaldehyde solubility" or "CAS 92637-96-2 synthesis," reflecting its relevance in lab-scale and industrial processes. Recent studies emphasize its utility in green chemistry, aligning with the growing demand for sustainable chemical alternatives.

In the pharmaceutical sector, 2-(2-Methoxyethoxy)benzaldehyde is a precursor for active pharmaceutical ingredients (APIs). Its aldehyde functional group enables condensation reactions, pivotal in constructing heterocyclic scaffolds. Queries such as "benzaldehyde derivatives in drug discovery" or "CAS 92637-96-2 pharmacological uses" underscore its importance in medicinal chemistry. Notably, its low toxicity profile (as per available SDS data) makes it a safer choice compared to traditional aldehydes.

The fragrance industry leverages this compound for its subtle woody and floral notes, often incorporating it into premium perfumes and cosmetic formulations. Searches like "2-(2-Methoxyethoxy)benzaldehyde in perfumery" or "CAS 92637-96-2 scent profile" are common among perfumers seeking novel olfactory ingredients. Its stability under varying pH conditions further enhances its appeal.

From a technical perspective, the compound’s boiling point (≈285°C) and melting point (≈30-35°C) are frequently cited in material safety data sheets (MSDS). Analytical techniques such as GC-MS and HPLC are employed to ensure purity, addressing queries like "how to analyze CAS 92637-96-2." Regulatory compliance, including REACH and FDA approvals, is another hotspot, with users seeking "92637-96-2 regulatory status."

Emerging trends highlight its potential in advanced material science, particularly in polymer coatings and adhesives. The methoxyethoxy moiety contributes to enhanced flexibility in polymeric matrices, a topic gaining traction in R&D circles. Environmental considerations, such as biodegradability and eco-friendly synthesis routes, are also shaping future applications, resonating with global sustainability goals.

In summary, 2-(2-Methoxyethoxy)benzaldehyde (CAS No. 92637-96-2) exemplifies innovation in specialty chemicals. Its multidisciplinary applications, coupled with stringent quality benchmarks, position it as a compound of enduring relevance. As industries pivot toward greener methodologies, this aldehyde’s adaptability ensures its continued prominence in scientific and commercial domains.